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Compound of Interest

Compound Name: Nitrofarin

Cat. No.: B579149

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Nitrofurantoin in a laboratory setting. It includes detailed personal protective equipment (PPE)
protocols, operational plans for safe handling, and compliant disposal procedures. Our goal is
to be your preferred source for laboratory safety information, building trust by providing value
beyond the product itself.

Chemical and Physical Properties

Nitrofurantoin is a yellow crystalline solid.[1][2][3] Key physical and chemical properties are
summarized below.

Property Value
Appearance Yellow, odorless crystals or fine powder[1][2][3]
Molecular Formula C8H6N405
Molecular Weight 238.16 g/mol [4]

] ] 263 - 272 °C (505.4 - 521.6 °F) (decomposes)
Melting Point

[11[5]
. Solubilities have been reported in many

Solubility

agueous media and organic solvents.[6]
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Hazard Identification and Safety Precautions

Nitrofurantoin is classified with several health hazards.[7] Understanding these is critical for

safe handling.

Hazard

Description

Acute Oral Toxicity

Harmful if swallowed.[7][8][9]

Respiratory Sensitization

May cause allergy or asthma symptoms or
breathing difficulties if inhaled.[7][8][9]

Skin Sensitization

May cause an allergic skin reaction.[7][8][9]

Germ Cell Mutagenicity

Suspected of causing genetic defects.[7][9]

Carcinogenicity

Suspected of causing cancer.[7]

Reproductive Toxicity

Suspected of damaging fertility or the unborn
child.[7] WARNING: Reproductive Harm - 101]

Specific Target Organ Toxicity

May cause damage to organs through

prolonged or repeated exposure.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the handler and the

chemical agent.[11]
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PPE Category Specification Rationale

Wear two pairs of powder-free Prevents skin contact and
) nitrile gloves.[12][13] The outer  allergic reactions. Double-
Hand Protection ) ]
glove should be removed and gloving provides an extra layer

disposed of after handling. of protection.[13]

A disposable, low-permeability,

] solid-front gown with long Protects skin and clothing from
Body Protection ] o o
sleeves and tight-fitting cuffs. contamination.[11]
[13][14]

In case of inadequate

ventilation or when handling Prevents inhalation of airborne
Respiratory Protection powder, wear a NIOSH- particles, which can cause

approved N95 or higher-rated respiratory sensitization.[2][8]

respirator.[2][12]

Wear chemical safety goggles Protects eyes from splashes

Eye Protection _
or a face shield.[11][14] and dust.[14]

Experimental Workflow: Safe Handling of
Nitrofurantoin

The following diagram outlines the procedural workflow for safely handling Nitrofurantoin in a
laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare work area (e.g., fume hood)

Proceed to Handling

Weigh and handle solid Nitrofurantoin in a ventilated enclosure

For solutions, work in a fume hood

Proceed to Cleanup

Cleanup & Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Nitrofurantoin.
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Step-by-Step Handling Procedures

1. Preparation:

e Review Documentation: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) for Nitrofurantoin.[1][7]

o Don PPE: Put on all required personal protective equipment as specified in the table above.
Ensure a proper fit for respirators.[12]

o Prepare Workspace: Ensure work is conducted in a well-ventilated area, preferably a
chemical fume hood, especially when handling the powder form to avoid dust formation.[1]

2. Handling:

» Weighing: When weighing the solid, use a ventilated balance enclosure to minimize dust
generation.

e Solution Preparation: When preparing solutions, handle the liquid within a fume hood to
avoid inhaling any aerosols.

e General Handling: Avoid contact with skin and eyes.[4] Do not eat, drink, or smoke in the
handling area.[1][4]

3. Spill Response:
o Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, carefully scoop the solid material into a sealed container for
disposal. Avoid creating dust. For liquid spills, absorb with an inert material.

o Decontaminate: Clean the spill area thoroughly with soap and water.

o Report: Report the incident to the appropriate safety officer.

First Aid Measures
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Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[1][2][4]

Immediately wash the affected area with plenty
i of soap and water for at least 15 minutes.[1][4]
Skin Contact _ _ .
Remove contaminated clothing.[4] If skin

irritation or a rash occurs, get medical advice.[8]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[1][4]

Seek medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
Ingestion water.[4] Seek immediate medical attention or

call a poison control center.[1][4]

Disposal Plan

Proper disposal of Nitrofurantoin and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation: All waste contaminated with Nitrofurantoin, including unused product,
empty containers, and disposable PPE, must be segregated as hazardous chemical waste.

o Containerization: Place waste in a clearly labeled, sealed, and leak-proof container.

» Disposal: Dispose of the waste through an approved hazardous waste disposal company.[1]
[4] Do not dispose of it down the drain or in regular trash.[4][8] Follow all local, state, and
federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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